Cas no 1261946-87-5 (4-(4-Ethoxycarbonylphenyl)-2-fluorophenol)

• Product Name: 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol
• CAS No: 1261946-87-5
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18313965
• CID: 2765278
• PubChem ID: 22002949
• Update Time: 2025-08-04

4-(4-Ethoxycarbonylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Ethyl 3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• MFCD18313965
• 1261946-87-5
• KLHZXRFHYPDYJM-UHFFFAOYSA-N
• 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol, 95%
• 4-(4-ETHOXYCARBONYLPHENYL)-2-FLUOROPHENOL
• SCHEMBL6939271
• ethyl 4-(3'-fluoro-4'-hydroxyphenyl)benzoate
• DTXSID00621411
• 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol

• MDL： MFCD18313965
• Inchi： 1S/C15H13FO3/c1-2-19-15(18)11-5-3-10(4-6-11)12-7-8-14(17)13(16)9-12/h3-9,17H,2H2,1H3
• InChI Key： KLHZXRFHYPDYJM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1)O

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol

Recent Advances in the Study of 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol (CAS: 1261946-87-5)

4-(4-Ethoxycarbonylphenyl)-2-fluorophenol (CAS: 1261946-87-5) is a fluorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as an intermediate in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and potential biomedical applications.

The synthesis of 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. These methods not only enhance the scalability of the compound but also reduce the environmental impact of its synthesis. The structural elucidation of the compound has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical integrity and reproducibility.

In terms of biological activity, 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol has shown promising results as a precursor in the development of anti-inflammatory and anticancer agents. Preliminary in vitro studies indicate that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its fluorinated aromatic structure has been explored for its potential to enhance the bioavailability and metabolic stability of drug candidates, making it a valuable scaffold in medicinal chemistry.

Recent pharmacological evaluations have further demonstrated the compound's potential in targeting specific cancer cell lines. For instance, derivatives of 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol have been tested against breast and lung cancer cells, showing selective cytotoxicity and minimal effects on normal cells. These findings suggest that the compound could serve as a lead structure for the development of targeted cancer therapies. However, further in vivo studies are required to validate its efficacy and safety profiles.

In conclusion, 4-(4-Ethoxycarbonylphenyl)-2-fluorophenol (CAS: 1261946-87-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its optimized synthesis, structural robustness, and potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on elucidating its mechanism of action, exploring additional derivatives, and advancing preclinical studies to translate these findings into clinical applications. This compound holds significant promise for contributing to the next generation of therapeutic agents.